Cas no 146431-69-8 ((2-bromo-4,4,4-trifluoro-butyl) acetate)

• Product Name: (2-bromo-4,4,4-trifluoro-butyl) acetate
• CAS No: 146431-69-8
• MF: C₆H₈BrF₃O₂
• MW: 249.025732040405
• CID: 1320193
• PubChem ID: 58618257
• Update Time: 2025-04-20

(2-bromo-4,4,4-trifluoro-butyl) acetate Chemical and Physical Properties

Names and Identifiers

• (2-bromo-4,4,4-trifluoro-butyl) acetate
• 1-butanol, 2-bromo-4,4,4-trifluoro-, acetate
• 2-Bromo-4,4,4-trifluorobutyl acetate
• LogP
• DTXSID601250284
• (2-bromo-4,4,4-trifluorobutyl) acetate
• (2-Bromo-4,4,4-trifluorobutyl)acetate
• AKOS037621783
• 146431-69-8
• 1-Butanol, 2-bromo-4,4,4-trifluoro-, 1-acetate
• MFCD31694791

• Inchi： 1S/C6H8BrF3O2/c1-4(11)12-3-5(7)2-6(8,9)10/h5H,2-3H2,1H3
• InChI Key： ALZXYDTVGRZURG-UHFFFAOYSA-N
• SMILES： BrC(COC(C)=O)CC(F)(F)F

Computed Properties

• Exact Mass: 247.96594
• Monoisotopic Mass: 247.96598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3